[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate

• IUPAC Name: [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate
• InChI: InChI=1S/C17H14ClF2NO3/c18-12-6-4-11(5-7-12)8-9-21-15(22)10-24-17(23)16-13(19)2-1-3-14(16)20/h1-7H,8-10H2,(H,21,22)
• InChI Key: ZIRQHFVIMSBAFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)OCC(=O)NCCC2=CC=C(C=C2)Cl)F
• Molecular Formula: C17H14ClF2NO3
• Molecular Weight: 353.7 g/mol
• CAS No.: 1295563-68-6

Description

“[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate” is a compound with the molecular formula C17H14ClF2NO3 and a molecular weight of 353.75. It is structurally related to ethyl 2-(4-chlorophenyl)-2-(ethylamino)acetate hydrochloride.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

One study focused on the molecular structure, spectroscopic characterization, and theoretical investigations of related chemical entities, highlighting the importance of such compounds in understanding molecular interactions and properties. This includes comprehensive analysis using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), which provides insights into their structural parameters, vibrational wavenumbers, and electronic properties, such as the frontier molecular orbitals and non-linear optical (NLO) properties (Wazzan, Al-Qurashi, & Faidallah, 2016).

Synthetic Applications

Another aspect of research involves the synthetic applications of related compounds in creating diverse heterocyclic structures, showcasing their utility in generating a wide range of trifluoromethyl heterocycles. This demonstrates the versatility of certain precursors in organic synthesis, leading to compounds with potential biological activity or material properties (Honey, Pasceri, Lewis, & Moody, 2012).

Electronic and Optical Properties

Research on electronic and optical properties emphasizes the significance of these compounds in the development of materials with specific photophysical properties. Studies involving detailed computational and experimental analyses reveal insights into the electronic structures and potential applications in optoelectronics or as sensors (Chen, Cui, Guo, & Lin, 2012).

Crystallography and Material Science

The crystallographic studies provide a foundation for understanding the solid-state properties of these compounds, which is crucial for material science applications. This includes the analysis of crystal packing, hydrogen bonding interactions, and the overall stability of the crystal structure, which can influence the material's properties and applications (Zhong, Hu, Xia, Jiang, & Chen, 2010).